Cas no 2034330-64-6 (N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]cyclohex-3-ene-1-carboxamide)

• Product Name: N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]cyclohex-3-ene-1-carboxamide
• CAS No: 2034330-64-6
• MF: C₂₀H₂₇NO₃
• MW: 329.433285951614
• CID: 5332426
• Update Time: 2025-05-22

N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]cyclohex-3-ene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-hydroxy-2-phenyl-2-(tetrahydro-2H-pyran-4-yl)ethyl)cyclohex-3-enecarboxamide
• N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]cyclohex-3-ene-1-carboxamide

• Inchi： 1S/C20H27NO3/c22-19(16-7-3-1-4-8-16)21-15-20(23,17-9-5-2-6-10-17)18-11-13-24-14-12-18/h1-3,5-6,9-10,16,18,23H,4,7-8,11-15H2,(H,21,22)
• InChI Key： WNXNSAHUQUNWCI-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C1C=CC=CC=1)(CNC(C1CC=CCC1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 438
• XLogP3: 2.3
• Topological Polar Surface Area: 58.6

Additional information on N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]cyclohex-3-ene-1-carboxamide

N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]cyclohex-3-ene-1-carboxamide: A Comprehensive Overview

The compound with CAS No 2034330-64-6, known as N-[2-hydroxy-2-(oxan-4-yl)-2-phenylethyl]cyclohex-3-enecarboxamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclohexene ring with a carboxamide group and a substituted ethyl chain containing hydroxyl, oxane, and phenyl functionalities. The molecule's intricate architecture makes it a promising candidate for various applications, particularly in drug discovery and advanced material synthesis.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of cellular signaling pathways. Researchers have demonstrated that the compound exhibits antiproliferative effects in certain cancer cell lines, suggesting its role in inhibiting tumor growth. Additionally, its ability to interact with key enzymes involved in metabolic pathways has opened new avenues for its application in the treatment of metabolic disorders.

The synthesis of N-[2-hydroxy...carboxamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of the synthesis, reducing reaction times and enhancing yield. This has made the compound more accessible for large-scale production and further research.

One of the most exciting developments in recent years is the discovery of the compound's photophysical properties. Studies have shown that it exhibits strong fluorescence under UV light, making it a potential candidate for use in biosensing applications. This property has led to exploratory research into its use in diagnostic tools and imaging agents, where its ability to detect specific biomarkers could revolutionize early disease detection.

In terms of therapeutic applications, ongoing clinical trials are investigating the compound's efficacy as an anti-inflammatory agent. Initial results indicate that it may possess superior potency compared to existing drugs in this category, with minimal side effects. If successful, this could lead to the development of a new class of anti-inflammatory medications with broader therapeutic applications.

Another area of active research is the compound's role in neuroprotective therapies. Preclinical studies have shown that it can protect neurons from oxidative stress-induced damage, suggesting its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings have sparked interest among pharmaceutical companies, who are now exploring its translational potential.

The structural versatility of N-[2-hydroxy...carboxamide also makes it an attractive candidate for material science applications. Its ability to form self-assembled monolayers has been leveraged in the development of advanced coatings and sensors. Researchers are currently exploring its use in creating responsive materials that can adapt to environmental changes, opening up possibilities in smart technology.

Despite its numerous promising attributes, challenges remain in fully harnessing the potential of this compound. One key issue is its stability under physiological conditions, which requires further optimization to ensure prolonged efficacy in vivo. Additionally, while its synthesis has been streamlined, scaling up production while maintaining quality remains a logistical hurdle.

In conclusion, N-[2-hydroxy...carboxamide (CAS No 2034330646) stands at the forefront of modern chemical innovation, offering diverse opportunities across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a pivotal molecule in advancing both medical treatments and material technologies. As research continues to unfold, this compound is poised to make significant contributions to science and industry alike.